The hydroxyl and carboxylic acid groups present in the molecule are common functional groups found in many bioactive molecules. These groups can participate in hydrogen bonding and other interactions with biological targets, potentially leading to the development of new drugs []. Further research is needed to explore the specific activity of 2-(3-Carboxyphenyl)-5-hydroxypyridine against particular diseases.
The presence of aromatic rings and functional groups in the molecule suggests potential for applications in material science. These groups can influence properties such as conductivity, fluorescence, and self-assembly, which could be useful in the development of new materials for organic electronics, sensors, or other applications [].
The carboxylic acid group can participate in complexation reactions with metal ions. This property could be useful for studies related to metal ion chelation, decontamination, or environmental remediation [].